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Introduction

Tellurium-128 (128Te) is a naturally occurring radioactive isotope of tellurium that serves as a
unique and powerful tool in geological sciences. Its exceptionally long half-life and decay into a
stable, noble gas isotope of xenon (128Xe) make it an invaluable geochronometer for dating
ancient geological events, particularly the formation of tellurium-bearing ore deposits. Unlike
traditional tracers that monitor ongoing processes, 128Te acts as a long-term geological clock,
recording the time elapsed since the crystallization of a mineral.

These application notes provide a comprehensive overview of the principles, methodologies,
and applications of 122Te as a geological tracer, with a focus on its use in dating gold-telluride
deposits. Detailed experimental protocols are outlined to guide researchers in the application of
this technique.

Principle of *22Te Geochronology
The application of 128Te in geochronology is based on its double beta decay to 128Xe:

128Te — 128Xe + 23~ + 2ve

The extremely long half-life of this decay means that over geological timescales, measurable
quantities of radiogenic 122Xe accumulate within the crystal lattice of tellurium-bearing minerals.
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By measuring the amount of the parent isotope (128Te) and the accumulated daughter isotope

(128Xe), the age of the mineral can be calculated. This method is particularly suited for dating

ore deposits that are hundreds of millions to billions of years old.

Quantitative Data

A summary of key quantitative data relevant to 128Te geochronology is presented in the table

below for easy reference and comparison.

Parameter Value Reference
128Te Half-life (T%%) 2.2 x 102* years [1]
128Te Natural Abundance 31.74% [2]
Decay Product 128X e (stable) [1]

Typical Te Concentration in
Gold-Telluride Ores

Can be as high as 10 wt.% in
veins. Pyrite in these deposits
[21[3]

can contain up to 5796 ppm
Te.

Expected Radiogenic 128Xe

Concentration

Highly variable, dependent on
age and Te concentration.
Requires highly sensitive mass

spectrometry for detection.

Applications in Geological Processes

The primary application of 128Te is in the radioisotopic dating of tellurium-bearing minerals,

providing absolute ages for the formation of various ore deposits.

o Dating Gold-Telluride Deposits: This is the most significant application. Many major gold

deposits, such as those in the Kalgoorlie region of Western Australia and the Cripple Creek

district in Colorado, contain gold-telluride minerals like calaverite (AuTez), sylvanite

((Au,Ag)2Tes), and krennerite ((Au,Ag)Tez).[4] Dating these minerals using the 128Te-128Xe

method provides crucial constraints on the timing of gold mineralization events.
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Understanding Ore Genesis: By determining the age of telluride mineralization, geologists
can correlate these events with other regional geological processes, such as magmatism,
metamorphism, and tectonic activity. This helps in developing more accurate models for the
formation of ore deposits.

Tracing the Evolution of Hydrothermal Systems: The presence and age of telluride minerals
can provide insights into the chemical and thermal evolution of the hydrothermal fluids from
which they precipitated.

Experimental Protocols

The successful application of 126Te geochronology relies on meticulous sample preparation and
high-precision analytical techniques. The following is a detailed protocol for the key
experiments.

Sample Preparation and Mineral Separation

Objective: To obtain a pure concentrate of the target telluride mineral from the host rock.
Protocol:

Sample Selection: Collect fresh, unweathered rock samples from the ore body, ensuring they
are representative of the telluride mineralization. A fist-sized sample is generally sufficient.[5]

Crushing and Sieving: Crush the rock sample using a jaw crusher and then a disk mill to
reduce it to a granular consistency.[6] Sieve the crushed material to obtain a specific size
fraction, typically between 80 and 500 microns.[6]

Heavy Liquid Separation: Use heavy liquids, such as methylene iodide, to separate the
denser telluride minerals from lighter silicate gangue minerals.

Magnetic Separation: Employ a magnetic separator to remove magnetic minerals like pyrite
and pyrrhotite.

Hand Picking: Under a binocular microscope, hand-pick the individual telluride mineral grains
to ensure the highest possible purity of the sample concentrate.
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e Cleaning: Clean the mineral separates in an ultrasonic bath with distilled water and acetone
to remove any surface contamination.

Xenon Extraction and Purification

Objective: To quantitatively extract all xenon isotopes from the telluride mineral sample and
purify the gas for mass spectrometric analysis.

Protocol:

Sample Loading: Load a precisely weighed aliquot of the pure mineral separate into a
sample holder of a noble gas extraction and purification line.

Evacuation: Evacuate the extraction line to ultra-high vacuum (UHV) conditions to remove
atmospheric gases.

Xenon Extraction: Heat the sample in a double-vacuum resistance furnace or with a laser.
The temperature is incrementally increased in a stepwise heating process to release the
trapped noble gases.[7]

Gas Purification: The released gas mixture is then passed through a series of getters (e.g.,
titanium-zirconium alloys) and cold traps to remove active gases (H20, COz, Nz, etc.) and
separate xenon from other noble gases like argon and krypton.[8][9]

Mass Spectrometric Analysis

Objective: To precisely measure the isotopic composition of the extracted xenon, specifically
the abundance of 128Xe relative to other xenon isotopes.

Protocol:

Introduction into Mass Spectrometer: The purified xenon gas is introduced into a high-
resolution noble gas mass spectrometer.

Isotopic Measurement: The mass spectrometer separates the xenon isotopes based on their
mass-to-charge ratio. The ion beams of the different isotopes are measured simultaneously
using multiple collectors or sequentially by peak jumping.
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» Data Acquisition: The isotopic ratios (e.qg., 128Xe/132Xe, 130Xe/132Xe, etc.) are measured with
high precision.

Age Calculation

The age of the telluride mineral is calculated using the following radiometric dating equation:
t=(1/A)*In[(*%8Xe [ 128Te) + 1 |*

Where:

 tis the age of the mineral in years.

A is the double beta decay constant of 128Te.

128X e* s the number of atoms of radiogenic 128Xe (i.e., the xenon produced by the decay of
128Tg).

128Te js the number of atoms of 128Te currently present in the sample.

In is the natural logarithm.

Correction for Trapped Xenon

A critical step in the age calculation is to correct for the presence of "trapped” xenon, which is
xenon that was incorporated into the mineral at the time of its formation and is not a product of
128Te decay. This is typically assumed to have an isotopic composition similar to modern
atmospheric xenon.

The correction is made by measuring the abundance of a non-radiogenic xenon isotope, such
as 132Xe, and using the known atmospheric 128Xe/132Xe ratio to calculate the amount of trapped
128Xe.

128X e = 128Xe _measured - (132Xe_measured * (128Xe/132Xe) atmospheric)*

Mandatory Visualizations
Logical Workflow for 122Te Geochronology
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Caption: Workflow for 122Te geochronology from sample collection to age calculation.
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Caption: Double beta decay of Tellurium-128 to Xenon-128.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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